N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-yl)-2-[4-[(4-methylphenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H23N5OS/c1-15-2-4-16(5-3-15)13-24-8-10-25(11-9-24)14-20(26)21-17-6-7-18-19(12-17)23-27-22-18/h2-7,12H,8-11,13-14H2,1H3,(H,21,26)
• InChI Key: PXTXJJPWDBFVML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)CC(=O)NC3=CC4=NSN=C4C=C3
• Molecular Formula: C20H23N5OS
• Molecular Weight: 381.5 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide, also known as BTD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTD is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure.

Mechanism of Action

The mechanism of action of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide is not fully understood. However, several studies have suggested that N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide may act as a DNA intercalator, leading to the inhibition of DNA replication and cell division. Additionally, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been shown to induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and physiological effects:
N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting DNA replication. Additionally, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide is its potent antitumor activity against a wide range of cancer cell lines. Additionally, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases. However, one of the limitations of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide. One potential direction is the development of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide and its potential applications in other fields, such as materials science and environmental science.
Conclusion:
In conclusion, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has shown potent antitumor activity against a wide range of cancer cell lines and has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases. Further research is needed to fully understand the mechanism of action of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide and its potential applications in other fields.

Scientific Research Applications

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has shown significant potential in various scientific research applications. One of the primary applications of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide is in the field of medicinal chemistry. N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines. Additionally, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.